Cas no 26903-88-8 (5-Chloro-3-(2-methylphenyll)-1,2,4-oxadiazole)

• Product Name: 5-Chloro-3-(2-methylphenyll)-1,2,4-oxadiazole
• CAS No: 26903-88-8
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 5703153
• PubChem ID: 60984261
• Update Time: 2025-05-24

5-Chloro-3-(2-methylphenyll)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-o-tolyl-[1,2,4]oxadiazole
• 5-Chloro-3-(2-methylphenyll)-1,2,4-oxadiazole
• 1,2,4-Oxadiazole, 5-chloro-3-(2-methylphenyl)-
• 5-chloro-3-(2-methylphenyl)-1,2,4-oxadiazole
• SCHEMBL4907998
• 26903-88-8
• 5-Chloro-3-(o-tolyl)-1,2,4-oxadiazole
• BBA90388

• Inchi： 1S/C9H7ClN2O/c1-6-4-2-3-5-7(6)8-11-9(10)13-12-8/h2-5H,1H3
• InChI Key： QOFOYZGPYPQKSX-UHFFFAOYSA-N
• SMILES： ClC1=NC(C2C=CC=CC=2C)=NO1

Computed Properties

• Exact Mass: 194.0246905g/mol
• Monoisotopic Mass: 194.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.278±0.06 g/cm3(Predicted)
• Boiling Point: 318.9±35.0 °C(Predicted)
• pka: -3.70±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on 5-Chloro-3-(2-methylphenyll)-1,2,4-oxadiazole

Comprehensive Overview of 5-Chloro-3-(2-methylphenyll)-1,2,4-oxadiazole (CAS No. 26903-88-8)

5-Chloro-3-(2-methylphenyll)-1,2,4-oxadiazole (CAS No. 26903-88-8) is a heterocyclic compound belonging to the 1,2,4-oxadiazole family, which has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical properties. This compound features a chloro-substituted oxadiazole core linked to a 2-methylphenyl group, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly for its role in modulating biological targets.

The structural uniqueness of 5-Chloro-3-(2-methylphenyll)-1,2,4-oxadiazole lies in its ability to act as a bioisostere for carboxylic acids or amides, enhancing its applicability in medicinal chemistry. Recent studies highlight its utility in designing small-molecule inhibitors for enzymes involved in inflammatory pathways, aligning with the growing demand for novel anti-inflammatory agents. Its CAS No. 26903-88-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

In agrochemical applications, this compound is investigated for its potential as a pesticide intermediate, owing to its stability and reactivity. The 2-methylphenyl moiety contributes to lipophilicity, a critical factor in optimizing compound penetration through biological membranes. Such properties are pivotal in developing next-generation crop protection solutions, a hot topic in sustainable agriculture.

From a synthetic perspective, 5-Chloro-3-(2-methylphenyll)-1,2,4-oxadiazole is synthesized via cyclization reactions involving chloro-substituted amidoximes and aromatic aldehydes. Its heterocyclic scaffold is a focal point for modular chemistry approaches, enabling rapid diversification for structure-activity relationship (SAR) studies. This aligns with the pharmaceutical industry's push for high-throughput screening platforms.

Environmental and safety profiles of CAS No. 26903-88-8 are also under scrutiny, as regulatory bodies emphasize green chemistry principles. Researchers are optimizing synthetic routes to minimize waste, addressing the demand for eco-friendly processes. This compound's stability under ambient conditions further supports its industrial scalability.

In summary, 5-Chloro-3-(2-methylphenyll)-1,2,4-oxadiazole (CAS No. 26903-88-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its dual utility in pharmaceuticals and agrochemicals, coupled with its search engine visibility for terms like "oxadiazole derivatives" and "small-molecule synthesis," underscores its scientific and commercial significance.